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Compound of Interest

Compound Name: NIBR-17

Cat. No.: B1394522 Get Quote

Researchers and scientists handling NIBR-17 are tasked with the critical responsibility of its

proper disposal to ensure personal safety and environmental protection. Adherence to these

guidelines is essential for maintaining a safe laboratory environment and complying with

regulatory standards. This document provides a comprehensive, step-by-step guide for the

safe handling and disposal of NIBR-17.

Key Hazard and Disposal Information for NIBR-17
The following table summarizes the essential quantitative and qualitative data regarding the

hazards and disposal of NIBR-17, based on its Safety Data Sheet (SDS).[1]
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Parameter Value/Instruction Citation

Chemical Formula C18H20N8O2 [1]

Molecular Weight 380.4 g/mol [1]

GHS Hazard Classification

Acute toxicity, Oral (Category

4), H302; Acute aquatic toxicity

(Category 1), H400; Chronic

aquatic toxicity (Category 1),

H410

[1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, suitable

respirator.

[1]

Accidental Release Measures

Absorb with liquid-binding

material (e.g., diatomite),

decontaminate surfaces with

alcohol, and dispose of

contaminated material

according to Section 13 of the

SDS.

[1]

Disposal Consideration

Dispose of contents/container

to an approved waste disposal

plant. Avoid release to the

environment.

[1]

Experimental Protocols: Disposal of NIBR-17
The proper disposal of NIBR-17 is a critical final step in any experimental workflow involving

this compound. The following procedures are designed to provide clear, actionable guidance

for research personnel.
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Materials Required:

Appropriate Personal Protective Equipment (PPE) as specified above.

Designated, labeled hazardous waste container.

Chemical fume hood.

Spill kit with absorbent materials.

Step-by-Step Disposal Procedure:

Preparation and PPE: Before handling NIBR-17 waste, ensure you are wearing the

appropriate personal protective equipment, including a lab coat, safety goggles with side

shields, and chemical-resistant gloves.[1] All handling of NIBR-17 waste should be

conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

Waste Segregation:

Solid Waste: Collect any solid NIBR-17 waste, including contaminated consumables (e.g.,

pipette tips, weighing paper), in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing NIBR-17 in a separate, leak-proof, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.

Container Management:

Ensure the hazardous waste container is compatible with NIBR-17.

Keep the container securely closed when not in use.

Label the container with "Hazardous Waste," the full chemical name "NIBR-17," and the

specific hazard warnings (e.g., "Acutely Toxic," "Environmental Hazard").

Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area. This area should be secure, well-ventilated, and away from incompatible materials
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such as strong acids, alkalis, and oxidizing/reducing agents.[1]

Disposal: Arrange for the pickup and final disposal of the NIBR-17 waste through your

institution's EHS department. They will ensure the waste is transported to an approved waste

disposal plant for proper treatment and disposal, in compliance with all local, state, and

federal regulations.[1]

Decontamination: Thoroughly decontaminate all surfaces and equipment that may have

come into contact with NIBR-17 using an appropriate solvent, such as alcohol, followed by a

thorough washing.[1] Dispose of all cleaning materials as hazardous waste.

Emergency Procedures: In case of an accidental spill, immediately evacuate the area and

follow the accidental release measures outlined in the SDS.[1] Use a spill kit to contain and

absorb the spill, and dispose of the cleanup materials as hazardous waste.[1]

NIBR-17 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of NIBR-17, from

the point of generation to final disposal.
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Caption: NIBR-17 Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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